Cas no 7333-67-7 (1,3-Bis-(triphenylphosphonium)-propane dibromide)

1,3-Bis-(triphenylphosphonium)-propane dibromide Properties

Names and Identifiers

• 1,3-Bis-(triphenylphosphonium)-propane dibromide
• 1,3-Bis(triphenylphosphonio)propane dibromide
• Trimethylenebis(triphenylphosphonium bromide)
• propane-1,3-diylbis(triphenylphosphonium) bromide
• CHEMBL169739
• SCHEMBL2449969
• 7333-67-7
• NS00043724
• triphenyl(3-triphenylphosphaniumylpropyl)phosphanium;dibromide
• Trimethylenebis(triphenylphosphoniumbromide)
• 1,3-propanediylbis (triphenylphosphonium) .2Br
• F76939
• triphenyl[3-(triphenylphosphaniumyl)propyl]phosphanium dibromide
• DB-055751
• +Expand

• MDL： MFCD00051885
• InChIKey： VHCYVFIHNUYVHU-UHFFFAOYSA-L
• Inchi： InChI=1S/C39H36P2.2BrH/c1-7-20-34(21-8-1)40(35-22-9-2-10-23-35,36-24-11-3-12-25-36)32-19-33-41(37-26-13-4-14-27-37,38-28-15-5-16-29-38)39-30-17-6-18-31-39;;/h1-18,20-31H,19,32-33H2;2*1H/q+2;;/p-2
• SMILES： C1=CC=C(C=C1)[P+](CCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6.[Br-].[Br-]
• BRN： 4281936

Computed Properties

• Exact Mass: 724.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 10
• Monoisotopic Mass: 566.229
• Heavy Atom Count: 43
• Complexity: 572
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.4
• Surface Charge: 2
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 1.37270
• PSA: 27.18000
• Melting Point: 333-335°C
• Color/Form: powder
• Solubility: Not available
• Sensitiveness: Hygroscopic